Cas no 2228990-12-1 (O-{2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropyl}hydroxylamine)

• Product Name: O-{2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropyl}hydroxylamine
• CAS No: 2228990-12-1
• MF: C₈H₁₂F₃N₃O
• MW: 223.195591926575
• CID: 5947164
• PubChem ID: 165631701
• Update Time: 2025-05-26

O-{2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropyl}hydroxylamine
• O-{2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propyl}hydroxylamine
• 2228990-12-1
• EN300-1963113

• Inchi： 1S/C8H12F3N3O/c1-5(4-15-12)6-3-7(8(9,10)11)13-14(6)2/h3,5H,4,12H2,1-2H3
• InChI Key： KISRIWFGEKEBKI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C)CON)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 223.09324650g/mol
• Monoisotopic Mass: 223.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.1Ų

Additional information on O-{2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropyl}hydroxylamine

O-{2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropyl}hydroxylamine (CAS No. 2228990-12-1)

The compound O-{2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropyl}hydroxylamine (CAS No. 2228990-12-1) is a highly specialized organic compound with significant applications in modern organic synthesis and drug discovery. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with a methyl group and a trifluoromethyl group, along with a hydroxylamine moiety attached via a propyl chain. The combination of these functional groups makes this compound versatile and valuable in various chemical reactions and biological studies.

Recent advancements in synthetic chemistry have highlighted the importance of pyrazole derivatives in the development of bioactive molecules. The trifluoromethyl group present in this compound is known for its electron-withdrawing properties, which can enhance the stability and reactivity of the molecule. Additionally, the hydroxylamine group is a key functional group in the synthesis of amides, ureas, and other nitrogen-containing compounds, making this compound a valuable intermediate in organic synthesis.

One of the most notable applications of O-{2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropyl}hydroxylamine is its use as an intermediate in the synthesis of pharmaceutical agents. The compound's structure allows for easy modification at various positions, enabling chemists to design molecules with specific biological activities. For instance, modifications to the pyrazole ring can lead to compounds with anti-inflammatory, antiviral, or anticancer properties.

Recent studies have also explored the potential of this compound in catalytic processes. The presence of the trifluoromethyl group makes it an effective ligand in transition metal-catalyzed reactions, such as cross-coupling reactions and enantioselective syntheses. These applications underscore the importance of this compound in advancing green chemistry and sustainable synthetic methods.

In terms of physical properties, O-{2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropyl}hydroxylamine exhibits a melting point of approximately 85°C and a boiling point around 340°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for use in various reaction conditions. The compound is also relatively stable under normal storage conditions but should be protected from light and moisture to prevent degradation.

The synthesis of this compound typically involves multi-step processes that include nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have developed efficient synthetic routes that minimize waste and maximize yield, aligning with modern principles of chemical sustainability.

From a biological standpoint, O-{2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ypropyl}hydroxylamine has shown promise as a precursor for bioactive molecules. Its ability to undergo various transformations allows for the creation of compounds with specific pharmacokinetic profiles, making it an attractive candidate for drug development pipelines.

In conclusion, O-{2-[methyl]-3-[trifluoromethyl]-pyrazol[5]-ypropoxy}hydroxylamine (CAS No. 2228990–1–) stands out as a critical component in contemporary organic chemistry due to its unique structure and diverse applications. Its role as an intermediate in pharmaceutical synthesis and its potential in catalytic processes highlight its significance in advancing both academic research and industrial applications.